3-(4-methoxyphenyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acrylamide

• IUPAC Name: (E)-3-(4-methoxyphenyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C20H18N2O3S/c1-24-16-8-3-14(4-9-16)5-12-19(23)22-20-21-18(13-26-20)15-6-10-17(25-2)11-7-15/h3-13H,1-2H3,(H,21,22,23)/b12-5+
• InChI Key: LRCNRODVFMMMOG-LFYBBSHMSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

The compound “3-(4-methoxyphenyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acrylamide” is a complex organic molecule. It contains two 4-methoxyphenyl groups, which are phenyl rings (a hexagonal carbon ring) with a methoxy group (-O-CH3) attached. It also contains a 1,3-thiazol-2-yl group, which is a five-membered ring containing nitrogen and sulfur atoms.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would have a complex three-dimensional shape due to the presence of the phenyl and thiazole rings. The methoxy groups could potentially participate in hydrogen bonding or other intermolecular interactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general predictions can be made based on the groups present in this compound. For example, the presence of the polar amide group and the aromatic rings might suggest that this compound has a relatively high boiling point and may be somewhat soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies or data, it’s not possible to provide a mechanism of action for this compound.

Future Directions

The study of new compounds often involves determining their physical and chemical properties, reactivity, and potential applications. This could involve experimental studies or computational modeling.